Cas no 893982-98-4 (2-(3-{(3,4-dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide)

• Product Name: 2-(3-{(3,4-dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• CAS No: 893982-98-4
• MF: C₂₄H₂₇N₃O₃
• MW: 405.48948597908
• CID: 6318932
• PubChem ID: 18562294
• Update Time: 2025-08-05

2-(3-{(3,4-dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(3,4-dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(3,4-dimethylphenyl)-2-oxoacetamide
• AKOS024619138
• 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(3,4-dimethylphenyl)-2-oxoacetamide
• 893982-98-4
• 2-(3-{[(3,4-dimethylphenyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• F2001-0149

• Inchi： 1S/C24H27N3O3/c1-5-26(6-2)22(28)15-27-14-20(19-9-7-8-10-21(19)27)23(29)24(30)25-18-12-11-16(3)17(4)13-18/h7-14H,5-6,15H2,1-4H3,(H,25,30)
• InChI Key： FUHWXTSJJILLOC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NC2C=CC(C)=C(C)C=2)=O)=O)C2C=CC=CC1=2)N(CC)CC

Computed Properties

• Exact Mass: 405.20524173g/mol
• Monoisotopic Mass: 405.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3-{(3,4-dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

2-(3-{(3,4-Dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide: A Comprehensive Overview

2-(3-{(3,4-Dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide is a complex organic compound with the CAS registry number 893982-98-4. This compound belongs to the class of indole derivatives, which have gained significant attention in the fields of pharmacology, biotechnology, and materials science due to their unique structural and functional properties. The molecule incorporates a diethylamide group and a carbamoylcarbonyl substituent, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of 2-(3-{(3,4-Dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide involves a series of intricate organic reactions, including amidation, acylation, and condensation processes. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions, thereby improving yield and purity.

From a pharmacological perspective, this compound has demonstrated potential as a bioactive agent in various disease models. Studies have shown that it exhibits antiproliferative activity against cancer cell lines, making it a promising candidate for anticancer drug development. Additionally, its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR pathway, has been highlighted in recent research. These findings underscore its role as a potential therapeutic agent in oncology.

Recent investigations into the bioavailability and metabolism of this compound have provided valuable insights into its pharmacokinetic profile. Advanced analytical techniques, including LC-MS/MS and in vitro assays, have been employed to study its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding its suitability as an oral or parenteral drug delivery candidate.

In addition to its pharmacological applications, this compound has also found utility in the field of biotechnology. Its ability to act as a catalyst in asymmetric synthesis has been explored, with researchers leveraging its chiral centers to facilitate enantioselective reactions. Furthermore, its role as a building block in the construction of more complex molecular architectures has been documented in recent publications.

The structural complexity of this compound presents both challenges and opportunities for further research. Its multiple functional groups offer versatility in terms of chemical modification, enabling the creation of derivatives with enhanced bioactivity or selectivity. For instance, substituent modifications at the indole ring or the diethylamide group have been shown to significantly alter its physicochemical properties and biological effects.

From an environmental standpoint, the ecological impact of this compound has also been a topic of interest. Studies assessing its biodegradability and toxicity to aquatic organisms have provided critical data for risk assessment purposes. These findings are essential for ensuring sustainable practices in its production and use.

In conclusion, 2-(3-{(3,4-Dimethylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide (CAS No: 893982-98-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.